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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437 Get Quote

Introduction

2-Tridecanone is a naturally occurring methyl ketone found in various plants and insects,

playing a significant role in plant defense mechanisms and insect communication. Notably, it

has been identified as a potent insecticide in the wild tomato species Lycopersicon hirsutum f.

glabratum, where it is found in significantly higher concentrations—reportedly 72 times more

abundant—than in cultivated tomato varieties (Lycopersicon esculentum)[1]. Its presence is

linked to resistance against various insect pests[2]. The quantification of 2-tridecanone is

therefore crucial for agricultural research, development of natural pesticides, and in the flavor

and fragrance industry. This application note details a robust and sensitive method for the

quantification of 2-tridecanone in plant matrices using Gas Chromatography-Mass

Spectrometry (GC-MS).

Principle

This method utilizes headspace solid-phase microextraction (HS-SPME) for the extraction and

concentration of volatile 2-tridecanone from the sample matrix. The extracted analyte is then

thermally desorbed into the gas chromatograph for separation and subsequently detected and

quantified by a mass spectrometer operating in Selected Ion Monitoring (SIM) mode for

enhanced sensitivity and selectivity. An internal standard is used to ensure accuracy and

precision.
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Experimental Protocols
1. Materials and Reagents

Standards: 2-Tridecanone (≥99% purity), 2-Undecanone (Internal Standard, ≥99% purity)

Solvents: Methanol (HPLC grade), Hexane (GC grade)

Sample Matrix: Tomato leaf tissue (or other relevant plant material)

SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm

Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

2. Standard Preparation

Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of 2-tridecanone and 2-

undecanone into separate 10 mL volumetric flasks. Dissolve and bring to volume with

methanol.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

primary stock solution in methanol to achieve concentrations ranging from 0.1 to 50 µg/mL.

Internal Standard Spiking Solution (10 µg/mL): Dilute the 2-undecanone primary stock

solution with methanol.

3. Sample Preparation (Tomato Leaf Matrix)

Homogenize fresh tomato leaf tissue using a mortar and pestle with liquid nitrogen.

Accurately weigh approximately 1 g of the homogenized tissue into a 20 mL headspace vial.

Add 2 mL of deionized water to the vial.

Spike the sample with 10 µL of the 10 µg/mL internal standard solution (2-undecanone).

Immediately seal the vial with a magnetic screw cap.

4. GC-MS Instrumentation and Conditions
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Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column

HS-SPME Autosampler:

Incubation Temperature: 60°C

Incubation Time: 15 min

Extraction Time: 30 min

Desorption Temperature: 250°C

Desorption Time: 2 min (splitless mode)

GC Conditions:

Inlet Temperature: 250°C

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 min

Ramp 1: 10°C/min to 180°C

Ramp 2: 20°C/min to 280°C, hold for 5 min

Mass Spectrometer Conditions:

Ion Source: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230°C
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Quadrupole Temperature: 150°C

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions Monitored:

2-Tridecanone: m/z 58 (quantifier), 43, 71 (qualifiers)

2-Undecanone (IS): m/z 58 (quantifier), 43, 85 (qualifiers)

Data Presentation
Table 1: Quantitative Data for 2-Tridecanone Analysis

Parameter Result

Linearity Range 0.1 - 50 µg/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.05 ng/g

Limit of Quantification (LOQ) 0.15 ng/g

Precision (RSD%) < 10%

Accuracy (Recovery %) 90 - 110%

Table 2: Retention Times and Monitored Ions

Compound
Retention Time
(min)

Quantifier Ion (m/z) Qualifier Ions (m/z)

2-Undecanone (IS) ~10.5 58 43, 85

2-Tridecanone ~12.8 58 43, 71

Mandatory Visualization
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Workflow for Quantification of 2-Tridecanone
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Caption: Experimental workflow for the quantification of 2-tridecanone.
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Conclusion
The described HS-SPME-GC-MS method provides a selective, sensitive, and reliable protocol

for the quantification of 2-tridecanone in plant matrices. The use of an internal standard and

SIM mode acquisition ensures high accuracy and precision, making this method suitable for

routine analysis in research and quality control laboratories. The presented workflow can be

adapted for the analysis of 2-tridecanone in other relevant sample matrices with appropriate

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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